2-[(1-benzyl-1H-benzimidazol-2-yl)sulfanyl]-N'-[(E)-(5-bromo-2-methoxyphenyl)methylidene]acetohydrazide

Specification

• Molecular Formula: C24H21BrN4O2S
• Molecular Weight: 509.4 g/mol
• IUPAC Name: 2-(1-benzylbenzimidazol-2-yl)sulfanyl-N-[(E)-(5-bromo-2-methoxyphenyl)methylideneamino]acetamide
• Standard InChI: InChI=1S/C24H21BrN4O2S/c1-31-22-12-11-19(25)13-18(22)14-26-28-23(30)16-32-24-27-20-9-5-6-10-21(20)29(24)15-17-7-3-2-4-8-17/h2-14H,15-16H2,1H3,(H,28,30)/b26-14+
• Standard InChI Key: OUWZRQNAHVGZDQ-VULFUBBASA-N
• Isomeric SMILES: COC1=C(C=C(C=C1)Br)/C=N/NC(=O)CSC2=NC3=CC=CC=C3N2CC4=CC=CC=C4
• Canonical SMILES: COC1=C(C=C(C=C1)Br)C=NNC(=O)CSC2=NC3=CC=CC=C3N2CC4=CC=CC=C4

Introduction

2-[(1-benzyl-1H-benzimidazol-2-yl)sulfanyl]-N'-[(E)-(5-bromo-2-methoxyphenyl)methylidene]acetohydrazide is a complex organic compound belonging to the class of benzimidazole derivatives. It features a unique structural arrangement, including a benzimidazole core linked to a brominated methoxyphenyl group through a sulfanyl and acetohydrazide moiety. This compound is of interest in medicinal chemistry due to its potential biological activities, particularly in inhibiting cell proliferation and inducing apoptosis in cancer cells.

Synthesis and Purification

The synthesis of 2-[(1-benzyl-1H-benzimidazol-2-yl)sulfanyl]-N'-[(E)-(5-bromo-2-methoxyphenyl)methylidene]acetohydrazide typically involves a multi-step process. Common reagents include oxidizing agents like hydrogen peroxide and reducing agents like sodium borohydride. Reaction conditions often involve controlled temperatures and inert atmospheres to ensure high yields and purity. Techniques such as recrystallization and chromatography are used for purification to optimize yield and purity.

Biological Activity

The biological activity of this compound is attributed to its interaction with specific molecular targets. The benzimidazole moiety is known for its ability to interact with DNA and enzymes, potentially leading to the inhibition of cell proliferation and induction of apoptosis in cancer cells. Additionally, the hydrazide group may form covalent bonds with biological macromolecules, enhancing its biological efficacy.

Comparison with Similar Compounds

Several compounds share structural similarities with 2-[(1-benzyl-1H-benzimidazol-2-yl)sulfanyl]-N'-[(E)-(5-bromo-2-methoxyphenyl)methylidene]acetohydrazide. These include:

Compound Name	Structural Features	Unique Aspects
Nitrofurantoin	Contains a nitrofuran ring	Antibacterial properties
Nifurtoinol	Hydroxymethyl group present	Antimicrobial activity
Nifurzide	Nitro group attached	Antibacterial and anti-inflammatory effects
Nifuroxazide	Hydroxy and nitro groups	Broad-spectrum antibacterial activity
Furazolidone	Oxazolidinone structure	Antiprotozoal and antibacterial properties

Research Findings and Potential Applications

Research on 2-[(1-benzyl-1H-benzimidazol-2-yl)sulfanyl]-N'-[(E)-(5-bromo-2-methoxyphenyl)methylidene]acetohydrazide is ongoing to elucidate its specific pathways and targets involved in its mechanism of action. Preliminary studies suggest that it may inhibit specific enzymes or modulate receptor functions, which could lead to therapeutic effects against various diseases.